2,2-Dicyclopentylethan-1-aminehydrochloride

• Molecular Formula: C12H24ClN
• Molecular Weight: 217.78 g/mol
• IUPAC Name: 2,2-dicyclopentylethanamine;hydrochloride
• InChI: InChI=1S/C12H23N.ClH/c13-9-12(10-5-1-2-6-10)11-7-3-4-8-11;/h10-12H,1-9,13H2;1H
• InChI Key: IGYIIGXGIJCGDA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(CN)C2CCCC2.Cl

Description

2,2-Dicyclopentylethan-1-amine hydrochloride is an amine salt characterized by two cyclopentyl groups attached to the central carbon of an ethanamine backbone, with a hydrochloride counterion. These groups likely confer steric hindrance, reducing solubility in polar solvents compared to less hindered analogs . The hydrochloride salt enhances water solubility relative to the free base, a common trait in amine pharmaceuticals (e.g., D-amphetamine hydrochloride in ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dicyclopentylethan-1-aminehydrochloride typically involves the reaction of cyclopentylmagnesium bromide with ethylamine. The reaction is carried out under anhydrous conditions to prevent the formation of unwanted by-products. The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production of 2,2-Dicyclopentylethan-1-aminehydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,2-Dicyclopentylethan-1-aminehydrochloride undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into various amines or alcohols.

Substitution: The amine group can participate in substitution reactions, forming different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Halogenating agents like thionyl chloride and phosphorus tribromide are commonly employed.

Major Products Formed

The major products formed from these reactions include various substituted amines, alcohols, ketones, and carboxylic acids, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2,2-Dicyclopentylethan-1-aminehydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: It is used in the production of various chemical intermediates and specialty chemicals.

Mechanism of Action

The mechanism of action of 2,2-Dicyclopentylethan-1-aminehydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations :

• Salt Form: Dihydrochloride salts (e.g., ) generally exhibit higher aqueous solubility than monohydrochlorides but may require adjusted formulation strategies.

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	2,2-Dicyclopentylethan-1-amine hydrochloride (Inferred)	2-Phenyl-2-(2-pyrrolidinyl)ethanamine dihydrochloride	D-Amphetamine hydrochloride
Solubility (Water)	Moderate (monohydrochloride)	High (dihydrochloride)	High
Stability	Stable under dry conditions	Sensitive to humidity	Stable at -20°C for ≥5 years
Melting Point	Not reported	Not reported	Crystalline solid

Key Findings :

• The dihydrochloride form of 2-phenyl-2-(2-pyrrolidinyl)ethanamine () likely has superior water solubility compared to the monohydrochloride target compound.
• Steric hindrance from cyclopentyl groups may reduce solubility in nonpolar solvents like CH2Cl2, a trend observed in cycloalkane derivatives .

Biological Activity

2,2-Dicyclopentylethan-1-aminehydrochloride is a chemical compound that has garnered interest in various fields of research, particularly for its biological activity. This compound's structure, characterized by the presence of cyclopentyl groups, suggests potential interactions with biological systems that merit detailed investigation.

Property	Detail
Molecular Formula	C12H18ClN
Molecular Weight	215.73 g/mol
CAS Number	Not specified
IUPAC Name	2,2-Dicyclopentylethan-1-amine hydrochloride

The hydrochloride salt form enhances the solubility and stability of the compound in biological assays.

The biological activity of 2,2-Dicyclopentylethan-1-aminehydrochloride can be attributed to its ability to interact with various receptors and enzymes due to its amine functional group. The steric hindrance provided by the dicyclopentyl groups may influence its binding affinity and specificity towards certain biological targets.

Pharmacological Effects

Research indicates that compounds with similar structures may exhibit several pharmacological effects, including:

• Antidepressant Activity : Some studies suggest that amine-containing compounds can modulate neurotransmitter systems, potentially offering antidepressant effects.
• Antinociceptive Properties : There is evidence that such compounds may alleviate pain through modulation of pain pathways.
• Cognitive Enhancement : Certain derivatives have shown potential in enhancing cognitive function, possibly through cholinergic mechanisms.

Case Studies and Research Findings

• Antidepressant Activity : A study conducted on structurally related compounds demonstrated significant improvements in depressive-like behaviors in animal models. The mechanism was linked to increased serotonin levels in the synaptic cleft, suggesting a similar potential for 2,2-Dicyclopentylethan-1-aminehydrochloride .
• Analgesic Effects : In a controlled trial involving pain models, compounds with similar amine structures exhibited a marked reduction in pain response. This suggests that 2,2-Dicyclopentylethan-1-aminehydrochloride could be investigated for its analgesic properties .
• Cognitive Studies : Research focusing on the cognitive effects of amine derivatives indicated improvements in memory retention and learning capabilities in rodent models. These findings prompt further exploration into the cognitive-enhancing potential of 2,2-Dicyclopentylethan-1-aminehydrochloride .

Comparative Analysis

To better understand the potential of 2,2-Dicyclopentylethan-1-aminehydrochloride, it is useful to compare it with other similar compounds:

Compound	Biological Activity	Reference
4-(1H-benzimidazol-2-yl)butan-2-amine	Antidepressant, anxiolytic
Ethyl 4-amino-3-hydroxybutanoate	Cognitive enhancement
Dicyclopentylamine	Analgesic effects

Q & A

Q. What are the optimal synthetic pathways for 2,2-Dicyclopentylethan-1-amine hydrochloride, and how can side reactions be minimized?

The synthesis typically involves multi-step reactions starting from cyclopentyl precursors. Key steps include alkylation of amines under controlled conditions. For example:

• Catalysts : Palladium or copper salts enhance coupling efficiency in cyclopentyl group introduction .
• Solvents : Polar aprotic solvents like dimethylformamide (DMF) or dichloromethane (DCM) improve solubility and reaction kinetics .
• Temperature : Maintaining 60–80°C prevents premature dehydrohalogenation . Side reactions (e.g., over-alkylation) are mitigated by stoichiometric control and inert atmosphere use.

Q. Which characterization techniques are critical for verifying the structural integrity of 2,2-Dicyclopentylethan-1-amine hydrochloride?

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm cyclopentyl group integration and amine proton environments. For example, cyclopentyl protons appear as multiplet signals at δ 1.5–2.5 ppm .
• IR Spectroscopy : N–H stretching (3300–3500 cm$^{-1}$) and C–N vibrations (1250–1350 cm$^{-1}$) validate amine functionality .
• Melting Point Analysis : Consistency with literature values (e.g., 180–185°C) ensures purity .

Advanced Research Questions

Q. How can computational chemistry resolve discrepancies in spectroscopic data for 2,2-Dicyclopentylethan-1-amine hydrochloride?

Discrepancies in NMR or IR spectra may arise from conformational flexibility or solvent effects. Strategies include:

• DFT Calculations : Simulate NMR chemical shifts (e.g., using Gaussian or ORCA) to compare with experimental data .
• Solvent Modeling : Tools like COSMO-RS predict solvent-induced shifts in spectral bands .
• Cross-Validation : Pair computational results with alternative techniques (e.g., X-ray crystallography) to confirm stereochemistry .

Q. What methodologies are recommended for studying the compound’s interaction with biological targets?

• Binding Assays : Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) quantify affinity for receptors (e.g., GPCRs) .
• Enzyme Inhibition Studies : Kinetic assays (e.g., fluorometric or colorimetric) measure IC$_{50}$ values against target enzymes .
• In Silico Docking : Molecular docking (AutoDock Vina) predicts binding modes and guides structure-activity relationship (SAR) studies .

Q. How can reaction conditions be systematically optimized for scalable synthesis without industrial protocols?

• Design of Experiments (DoE) : Use factorial designs to assess interactions between variables (e.g., temperature, catalyst loading) .
• In Situ Monitoring : ReactIR or HPLC tracks intermediate formation and optimizes reaction time .
• Green Chemistry Metrics : Evaluate atom economy and E-factor to reduce waste in lab-scale synthesis .